molecular formula C23H22N2O B8461633 2-((Diphenylmethylene)amino)-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol

2-((Diphenylmethylene)amino)-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol

Cat. No.: B8461633
M. Wt: 342.4 g/mol
InChI Key: DLVNQOCEOHFIKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((Diphenylmethylene)amino)-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol is a useful research compound. Its molecular formula is C23H22N2O and its molecular weight is 342.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H22N2O

Molecular Weight

342.4 g/mol

IUPAC Name

2-(benzhydrylideneamino)-5-methyl-7,8-dihydro-6H-quinolin-5-ol

InChI

InChI=1S/C23H22N2O/c1-23(26)16-8-13-20-19(23)14-15-21(24-20)25-22(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,14-15,26H,8,13,16H2,1H3

InChI Key

DLVNQOCEOHFIKF-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC2=C1C=CC(=N2)N=C(C3=CC=CC=C3)C4=CC=CC=C4)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol (306 mg, 1.55 mmol), Xantphos (107 mg, 0.185 mmol), tris(dibenzylideneacetone)dipalladium(0) (71 mg, 0.077 mmol), cesium carbonate (1.01 g, 3.09 mmol), and benzophenone imine (0.272 mL, 1.63 mmol) in 1,4-dioxane (10 ml) under an argon atmosphere was heated at 100° C. in an oil bath for 6 hours. After cooling to room temperature, the reaction mixture was diluted with ethyl acetate (40 mL), saturated aqueous sodium bicarbonate solution (10 mL), and brine (20 mL). The layers were separated and the organic layer was washed with brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (10-80% ethyl acetate/hexanes linear gradient) to afford 2-[(diphenylmethylidene)amino]-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol. MS ESI calc'd. for C23H23N2O [M+H]+ 343. found 343.
Quantity
306 mg
Type
reactant
Reaction Step One
Quantity
107 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
0.272 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
71 mg
Type
catalyst
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
brine
Quantity
20 mL
Type
solvent
Reaction Step Two

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